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Compound of Interest

Compound Name: 4-Fluoro phenibut hydrochloride

Cat. No.: B164222

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, handling, and storage of stock
solutions of 4-Fluoro phenibut hydrochloride (F-Phenibut HCI). Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction

4-Fluoro phenibut HCl is a derivative of phenibut, a GABA analogue. It acts as a GABAB
receptor agonist and is structurally similar to nootropics and other gabapentinoids[1][2][3]. In
research settings, precise and consistent preparation of stock solutions is fundamental for
obtaining reliable data. This protocol outlines the necessary steps, from safety precautions to
long-term storage, for preparing a stock solution of 4-Fluoro phenibut HCI.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Fluoro phenibut HCI is presented in the table
below. This information is essential for accurate calculations and proper handling.
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Property Value Reference(s)
CAS Number 1858241-03-8 [1][2][41[5]
Molecular Formula C10H12FNO:2 « HCI [2][5][6]
Molecular Weight 233.67 g/mol [1112][4116]1[7]
Appearance Crystalline solid [21[41[5]

Purity >98% [4][5][8]

*« DMSO: ~20 mg/mLe DMF:
~25 mg/mLe Ethanol: ~14
Solubility (at room temp) mg/mLe PBS (pH 7.2): ~10 [51[9][10]
mg/mLe Water: Solublee
Methanol: Soluble

Storage (Powder) -20°C for up to 3 years [3]

) -80°C for up to 6 months-20°C
Storage (in Solvent) for up o 1 month [3]

Safety and Handling Precautions

4-Fluoro phenibut HCl is intended for research use only and is not for human or veterinary
use[11][12]. Standard laboratory safety protocols should be strictly followed.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and
appropriate gloves when handling the compound.

» Handling: Avoid inhalation of dust and direct contact with skin and eyes[12]. Handle the solid
powder in a well-ventilated area or a chemical fume hood. In case of contact, rinse the
affected area thoroughly with water[12].

o Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations.

o Safety Data Sheet (SDS): Before use, review the Safety Data Sheet provided by the supplier
for comprehensive safety information[13].
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Experimental Protocol: Stock Solution Preparation

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide
(DMSO), a common solvent for this compound.

4.1. Materials and Equipment

e 4-Fluoro phenibut HCI powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Spatula

e Microcentrifuge tubes or amber glass vials
» Pipettes and sterile pipette tips

» \Vortex mixer

» Calculator

4.2. Step-by-Step Procedure

Step 1: Determine the Required Mass

To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
/ 1000

o Example Calculation for a 10 mM, 1 mL stock solution:
o Mass (mg) =10 mM x 1 mL x 233.67 g/mol / 1000
o Mass (mg) = 2.3367 mg

Step 2: Weighing the Compound
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e Place a sterile microcentrifuge tube or vial on the analytical balance and tare it.

o Carefully weigh out the calculated mass (e.g., 2.34 mg) of 4-Fluoro phenibut HCI powder and
add it to the tube.

Step 3: Dissolving the Compound

e Using a calibrated pipette, add the desired volume of DMSO (e.g., 1 mL) to the tube
containing the powder.

e Securely cap the tube or vial.

» Vortex the solution until the powder is completely dissolved. Gentle warming in a water bath
(37°C) may be used to aid dissolution if necessary, but check for temperature sensitivity if
not specified by the manufacturer.

Step 4: Aliquoting and Storage

e For convenience and to minimize freeze-thaw cycles, it is recommended to aliquot the stock
solution into smaller, single-use volumes (e.g., 50-100 pL).

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months)[3]. When ready to use, thaw an aliquot at room temperature and
vortex gently before dilution into your experimental medium.

Visualizations

The following diagrams illustrate the workflow and key relationships described in this protocol.
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Caption: Workflow for preparing 4-Fluoro phenibut HCI stock solution.
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Caption: Key properties of 4-Fluoro phenibut HCI for solution prep.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 4-
Fluoro phenibut HCI Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164222#how-to-prepare-a-stock-solution-of-4-fluoro-
phenibut-hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

